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Compound of Interest

Compound Name:
1,1,1,3,3,5,5-

Heptamethyltrisiloxane

Cat. No.: B7821050

Get Quote

In the landscape of specialty chemicals, 1,1,1,3,5,5,5-Heptamethyltrisiloxane (CAS: 1873-88-

7), often referred to as MD'M (H), stands out for its unique combination of properties.[1][2] This

linear siloxane is not merely a chemical curiosity; it is a pivotal intermediate and reagent in

organic synthesis, a building block for advanced materials, and an enabling ingredient in

pharmaceutical and personal care formulations.[2][3][4] Its utility stems directly from its distinct

molecular architecture: a flexible siloxane (Si-O-Si) backbone capped with nonpolar methyl

groups, and a reactive silicon-hydride (Si-H) bond that serves as a gateway for a multitude of

chemical transformations.[2][5]

For researchers, scientists, and drug development professionals, a granular understanding of

its core physicochemical properties—notably its boiling point and density—is paramount. These

are not just numbers on a data sheet; they are critical parameters that dictate handling

procedures, purification techniques, reaction conditions, and the ultimate performance in

complex formulations like drug delivery systems.[3][4]

This guide provides a comprehensive examination of the boiling point and density of

1,1,1,3,5,5,5-Heptamethyltrisiloxane. We will move beyond simple data presentation to explore

the underlying molecular principles, detail robust experimental methodologies for their
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determination, and discuss the practical implications of these properties in a research and

development context.

A Note on Nomenclature: While the topic specifies "1,1,1,3,3,5,5-Heptamethyltrisiloxane," the

overwhelmingly prevalent and commercially significant isomer is 1,1,1,3,5,5,5-

Heptamethyltrisiloxane (CAS: 1873-88-7). This guide will focus on this well-documented and

widely used compound.

Core Physicochemical Data Summary
The fundamental physical properties of a compound are the cornerstone of its application. For

1,1,1,3,5,5,5-Heptamethyltrisiloxane, these values are well-established in the literature,

reflecting its status as a key chemical entity.

Property Value Conditions Source(s)

Boiling Point 142 °C

At standard

atmospheric pressure

(lit.)

[6][7][8][9]

415.78 K (142.63 °C) Normal Boiling Point [10]

Density 0.819 g/mL at 25 °C (lit.) [6][7][9]

Molecular Weight 222.50 g/mol [6][7][8]

CAS Number 1873-88-7 [1][5][6]

The consistency of these values across multiple authoritative sources, such as Sigma-Aldrich,

American Elements, and the NIST Chemistry WebBook, underscores their reliability.[6][7][11]

The "lit." notation signifies that these are widely accepted, literature-reported values.

Theoretical Underpinnings: Why Siloxanes Behave
as They Do
To appreciate the practical aspects of these properties, it is essential to understand their

molecular origins.
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Boiling Point (142 °C): The boiling point of a substance is a measure of the energy required

to overcome intermolecular forces in the liquid phase. For heptamethyltrisiloxane, these

forces are primarily weak van der Waals forces (specifically, London dispersion forces)

between the methyl groups. The Si-O bonds have some polar character, but the overall

molecule is largely nonpolar due to the shielding effect of the methyl groups. The relatively

low boiling point compared to hydrocarbons of similar molecular weight is a hallmark of

siloxanes, attributable to the exceptional flexibility of the Si-O-Si bond angle, which prevents

efficient packing and minimizes intermolecular contact points.

Density (0.819 g/mL at 25 °C): The density is lower than that of water, which is a direct

consequence of the molecular structure. The silicon and oxygen atoms are heavier than

carbon, but the long Si-O and Si-C bond lengths, combined with the aforementioned

flexibility of the siloxane backbone, lead to a greater molecular volume than a comparable

hydrocarbon. This "free volume" results in a lower mass-per-unit-volume. Precise

temperature control during density measurement is critical, as thermal expansion will cause

the volume to increase and the density to decrease as temperature rises.

Experimental Determination: A Protocol for Integrity
The trustworthiness of experimental data hinges on a robust and self-validating methodology.

The following protocols outline the standard procedures for determining the boiling point and

density of a volatile liquid like 1,1,1,3,5,5,5-Heptamethyltrisiloxane.

Workflow for Physicochemical Property Determination
The following diagram illustrates the logical flow for a comprehensive and validated

determination of the boiling point and density.
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1. Pre-Analysis

2. Boiling Point Determination (Distillation Method) 3. Density Measurement (Pycnometer Method)

4. Final Reporting
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Heating & Observation
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Distillation Rate)
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(Apply Trouton's Rule or

Nomograph)

Final Boiling Point
(Corrected Value ± SD)

Sample Equilibration
(Bring Siloxane to 25.0°C

in Water Bath)

Pycnometer Filling &
Weighing (Sample)

Density Calculation
(Mass_sample / Volume_pyc)

Final Density
(Value @ 25.0°C ± SD)

Click to download full resolution via product page

Caption: Workflow for the validated determination of boiling point and density.
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Protocol 1: Boiling Point Determination via Simple
Distillation
This method is chosen for its directness and ability to simultaneously purify the sample and

determine its boiling point, providing an internal check on purity. A sharp, constant boiling point

indicates a pure compound.

Apparatus Setup: Assemble a standard simple distillation apparatus using a round-bottom

flask, a distillation head with a calibrated thermometer, a condenser, and a receiving flask.

The thermometer bulb should be positioned just below the side arm leading to the condenser

to accurately measure the temperature of the vapor in equilibrium with the liquid.

Sample Charging: Fill the distillation flask to approximately one-half to two-thirds of its

volume with 1,1,1,3,5,5,5-Heptamethyltrisiloxane and add a few boiling chips to ensure

smooth boiling.

Atmospheric Pressure Recording: Record the ambient atmospheric pressure using a

calibrated barometer. This is a critical step, as the boiling point is pressure-dependent.

Heating: Gently heat the flask. Observe the liquid and vapor.

Measurement: The boiling point is the temperature at which the vapor temperature is

constant while a steady rate of distillation (e.g., 1-2 drops per second) is maintained. Record

this stable temperature reading.

Data Correction (Trustworthiness Pillar): The observed boiling point must be corrected to

standard pressure (760 mmHg). For small deviations, a simplified correction factor can be

used. A more rigorous approach involves the Clausius-Clapeyron equation or established

nomographs for pressure correction. This step ensures the data is standardized and

comparable to literature values.

Protocol 2: Density Determination via Pycnometer
The pycnometer method is a highly accurate technique for determining the density of liquids,

chosen here for its precision.
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Pycnometer Preparation: Thoroughly clean and dry a pycnometer of a suitable volume (e.g.,

10 or 25 mL). Weigh the empty, dry pycnometer on an analytical balance to at least four

decimal places.

Calibration (Self-Validating System): Fill the pycnometer with high-purity, degassed deionized

water. Place it in a constant temperature water bath set precisely to 25.0 °C and allow it to

equilibrate for at least 20 minutes. Carefully adjust the water level to the calibration mark, dry

the exterior, and weigh it. The difference in weight gives the mass of the water. Using the

known density of water at 25.0 °C (0.997047 g/mL), calculate the precise internal volume of

the pycnometer. This calibration is the foundation of the measurement's accuracy.

Sample Measurement: Empty and thoroughly dry the calibrated pycnometer. Fill it with the

1,1,1,3,5,5,5-Heptamethyltrisiloxane sample.

Temperature Equilibration: Place the filled pycnometer in the 25.0 °C water bath and allow it

to equilibrate as done in the calibration step.

Final Weighing: Adjust the sample volume to the calibration mark, carefully dry the exterior,

and weigh the filled pycnometer.

Calculation:

Mass of siloxane = (Weight of filled pycnometer) - (Weight of empty pycnometer).

Density = (Mass of siloxane) / (Calibrated volume of pycnometer).

Perform the measurement in triplicate to ensure reproducibility and report the average and

standard deviation.

Applications and Implications in Research and Drug
Development
An understanding of these core properties is essential for the effective application of

1,1,1,3,5,5,5-Heptamethyltrisiloxane.

Reaction Chemistry: As a reagent in hydrosilylation reactions, its boiling point dictates the

thermal conditions that can be applied.[2] Knowing the boiling point is crucial for refluxing
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reactions and for its removal post-reaction via distillation.

Formulation Science: In drug development, siloxanes can be used as excipients or in drug

delivery systems.[3][4] The density is a fundamental parameter for calculating mass-volume

relationships, ensuring accurate and consistent concentrations in formulations such as

emulsions or microemulsions.[3]

Material Science: When used as a precursor for modified silicone polymers or surfactants, its

volatility (related to boiling point) and density are key factors in processing and application

methods, such as in coatings where solvent evaporation rates are critical.[12][13]

Conclusion
The boiling point (142 °C) and density (0.819 g/mL at 25 °C) of 1,1,1,3,5,5,5-

Heptamethyltrisiloxane are more than mere physical constants; they are foundational data

points that inform its synthesis, purification, handling, and application across diverse scientific

fields. For the researcher, scientist, or drug development professional, a thorough grasp of

these properties, the theory behind them, and the robust methods for their verification is

indispensable. This knowledge ensures not only the integrity of experimental work but also

accelerates the translation of this versatile molecule's potential into tangible innovations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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